Cas no 1538115-58-0 (Benzenemethanamine, 4-amino-N-(2-fluorophenyl)-)

• Product Name: Benzenemethanamine, 4-amino-N-(2-fluorophenyl)-
• CAS No: 1538115-58-0
• MF: C₁₃H₁₃FN₂
• MW: 216.254126310349
• CID: 6626993
• PubChem ID: 59231154
• Update Time: 2026-03-12

Benzenemethanamine, 4-amino-N-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-amino-N-(2-fluorophenyl)-
• N-(4-Aminobenzyl)-2-fluoroaniline
• G70414
• 1538115-58-0
• SCHEMBL11935875

• Inchi： 1S/C13H13FN2/c14-12-3-1-2-4-13(12)16-9-10-5-7-11(15)8-6-10/h1-8,16H,9,15H2
• InChI Key： JJVSWGJDDVZYOO-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=CC=C2F)=CC=C(N)C=C1

Computed Properties

• Exact Mass: 216.10627659g/mol
• Monoisotopic Mass: 216.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 367.4±27.0 °C(Predicted)
• pka: 4.29±0.10(Predicted)

Additional information on Benzenemethanamine, 4-amino-N-(2-fluorophenyl)-

Benzenemethanamine, 4-amino-N-(2-fluorophenyl)- (CAS No. 1538115-58-0): A Comprehensive Overview

Benzenemethanamine, 4-amino-N-(2-fluorophenyl)-, identified by its CAS number 1538115-58-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzene ring substituted with an amino group at the 4-position and a fluorophenyl group at the N-(2-fluorophenyl) position, has garnered attention due to its unique structural and chemical properties. The presence of the fluorine atom introduces electronic and steric effects that make this compound a valuable intermediate in the synthesis of various biologically active molecules.

The< strong>4-amino-N-(2-fluorophenyl) moiety in this compound plays a crucial role in its reactivity and potential applications. The amino group can participate in hydrogen bonding, making it a versatile building block for drug design. Additionally, the fluorine atom enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical development. These characteristics have positioned Benzenemethanamine, 4-amino-N-(2-fluorophenyl)- as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and selectivity towards biological targets. Studies have demonstrated that the introduction of fluorine atoms into pharmaceutical molecules can lead to improved pharmacokinetic properties, including increased bioavailability and reduced susceptibility to metabolic degradation. The< strong>CAS No. 1538115-58-0 compound exemplifies this trend by incorporating a fluorine atom into its structure, making it an attractive scaffold for developing novel therapeutic agents.

One of the most compelling aspects of Benzenemethanamine, 4-amino-N-(2-fluorophenyl)- is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. Fluorinated aromatic compounds have shown promise as kinase inhibitors due to their ability to modulate enzyme activity through precise steric and electronic interactions. The< strong>4-amino-N-(2-fluorophenyl) group provides a suitable platform for designing molecules that can selectively target specific kinases, thereby minimizing side effects.

Recent research has highlighted the importance of fluorinated intermediates in the development of antiviral drugs. The< strong>CAS No. 1538115-58-0 compound has been investigated as a precursor for synthesizing novel antiviral agents that target viral proteases and polymerases. These enzymes are essential for viral replication, making them attractive targets for therapeutic intervention. The unique structural features of this compound allow for the design of molecules that can effectively inhibit viral enzymes while maintaining high selectivity against human enzymes.

The synthesis of< strong>Benzenemethanamine, 4-amino-N-(2-fluorophenyl)- involves multi-step organic transformations that highlight its synthetic utility. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, have been employed to construct the desired fluorinated aromatic core. These techniques not only facilitate the preparation of complex molecules but also offer opportunities for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

The pharmacological profile of< strong>CAS No. 1538115-58-0-derived compounds has been extensively studied in preclinical models. Initial findings suggest that these molecules exhibit potent activity against various disease targets, including kinases and viral enzymes. The< strong>4-amino-N-(2-fluorophenyl) group contributes to this activity by enhancing binding affinity through hydrogen bonding and hydrophobic interactions with biological targets. Additionally, the fluorine atom improves metabolic stability, allowing for longer half-lives and improved therapeutic efficacy.

In conclusion, Benzenemethanamine, 4-amino-N-(2-fluorophenyl)- (CAS No. 1538115-58-0) is a versatile and promising compound with significant applications in pharmaceutical chemistry and drug development. Its unique structural features make it an excellent scaffold for designing biologically active molecules with enhanced pharmacokinetic properties. Ongoing research continues to uncover new potential applications for this compound, reinforcing its importance in the field of medicinal chemistry.